Cas no 682733-74-0 (4-Methyl-N-[3-(pyrrolidin-1-yl)propyl]benzene-1-sulfonamide)

• Product Name: 4-Methyl-N-[3-(pyrrolidin-1-yl)propyl]benzene-1-sulfonamide
• CAS No: 682733-74-0
• MF: C₁₄H₂₂N₂O₂S
• MW: 282.401682376862
• CID: 5715224
• PubChem ID: 3674522
• Update Time: 2025-05-20

4-Methyl-N-[3-(pyrrolidin-1-yl)propyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-[3-(pyrrolidin-1-yl)propyl]benzenesulfonamide
• SCHEMBL23682795
• CHEMBL1275727
• MS-0130
• SMR000550654
• 4-methyl-N-[3-(1-pyrrolidinyl)propyl]benzenesulfonamide
• BDBM50330498
• CS-0366622
• 4-methyl-N-[3-(pyrrolidin-1-yl)propyl]benzene-1-sulfonamide
• HMS2874K16
• 682733-74-0
• 4-methyl-N-(3-pyrrolidin-1-ylpropyl)benzenesulfonamide
• 4-methyl-N-(3-(pyrrolidin-1-yl)propyl)benzenesulfonamide
• SR-01000309738-1
• AKOS000378903
• SR-01000309738
• STL281986
• MLS001195433
• Benzenesulfonamide, 4-methyl-N-[3-(1-pyrrolidinyl)propyl]-
• 4-Methyl-N-[3-(pyrrolidin-1-yl)propyl]benzene-1-sulfonamide

• Inchi： 1S/C14H22N2O2S/c1-13-5-7-14(8-6-13)19(17,18)15-9-4-12-16-10-2-3-11-16/h5-8,15H,2-4,9-12H2,1H3
• InChI Key： PQSPRJCWUCYYOV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NCCCN1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 282.14019912g/mol
• Monoisotopic Mass: 282.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.8Ų

Additional information on 4-Methyl-N-[3-(pyrrolidin-1-yl)propyl]benzene-1-sulfonamide

Comprehensive Analysis of 4-Methyl-N-[3-(pyrrolidin-1-yl)propyl]benzene-1-sulfonamide (CAS No. 682733-74-0)

4-Methyl-N-[3-(pyrrolidin-1-yl)propyl]benzene-1-sulfonamide (CAS No. 682733-74-0) is a sulfonamide derivative with a unique molecular structure that has garnered significant interest in pharmaceutical and biochemical research. This compound, often referred to by its CAS number 682733-74-0, features a pyrrolidine moiety linked to a benzene sulfonamide core, making it a versatile intermediate in drug discovery. Researchers are particularly intrigued by its potential applications in modulating enzyme activity and receptor interactions, which aligns with current trends in targeted therapy and precision medicine.

The growing demand for small-molecule inhibitors and bioactive compounds has placed 4-Methyl-N-[3-(pyrrolidin-1-yl)propyl]benzene-1-sulfonamide in the spotlight. Its structural attributes, such as the methyl group at the 4-position and the pyrrolidinylpropyl side chain, contribute to its lipophilicity and binding affinity—key factors in optimizing drug-like properties. Recent studies highlight its relevance in addressing neurodegenerative diseases and metabolic disorders, topics frequently searched in academic and industrial databases. This aligns with the broader scientific community's focus on molecular docking and structure-activity relationships (SAR).

From a synthetic chemistry perspective, CAS 682733-74-0 exemplifies the importance of scaffold diversification in medicinal chemistry. Its sulfonamide group serves as a hydrogen-bond acceptor, enhancing interactions with biological targets. Analysts note its compatibility with high-throughput screening (HTS) platforms, a technique widely discussed in AI-driven drug discovery forums. The compound's stability under physiological conditions also makes it a candidate for prodrug development, a trending topic in pharmacokinetic optimization.

In the context of green chemistry, researchers are exploring sustainable synthesis routes for 4-Methyl-N-[3-(pyrrolidin-1-yl)propyl]benzene-1-sulfonamide. Questions about solvent-free reactions and catalytic efficiency—common in search queries—are being addressed through innovative methodologies. The compound's low cytotoxicity profile, as reported in preliminary assays, further supports its potential in translational research. This positions it as a subject of interest for labs focusing on fragment-based drug design (FBDD).

Market analysts observe rising patent filings related to sulfonamide derivatives, underscoring the commercial viability of 682733-74-0. Its adaptability in combinatorial chemistry libraries resonates with industries investing in AI-augmented molecular modeling. As the scientific community prioritizes repurposing existing compounds, this molecule's multi-target engagement capability could unlock novel therapeutic avenues. FAQs about its spectroscopic data (e.g., NMR, HPLC) and storage conditions are frequently documented in technical databases.

In conclusion, 4-Methyl-N-[3-(pyrrolidin-1-yl)propyl]benzene-1-sulfonamide (CAS No. 682733-74-0) represents a convergence of chemical innovation and biomedical relevance. Its integration into contemporary research paradigms—from computational chemistry to biologics compatibility—ensures its enduring significance. For researchers querying "sulfonamide applications" or "pyrrolidine-based pharmacophores", this compound offers a compelling case study in modern drug development.